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Compound of Interest

Compound Name: Barium antimonate

Cat. No.: B094493

For Researchers, Scientists, and Drug Development Professionals

Introduction

Barium antimonate is an inorganic compound with chemical and physical properties that
make it a material of interest in various industrial and research applications. This technical
guide provides a comprehensive overview of the chemical properties of barium antimonate,
with a focus on its synthesis, structure, and reactivity. The information is presented to be a
valuable resource for professionals in research, drug development, and materials science.

Chemical Identity and Physical Properties

Barium antimonate is a term that can refer to several compounds with different
stoichiometries. The most commonly cited form is Barium Hexaoxoantimonate(V), with the
chemical formula BaSb20e. Another identified compound is Barium Orthoantimonate(lll), with
the formula Bas[SbOs]2. For the purpose of this guide, we will primarily focus on BaSbh20es,
which is associated with the CAS number 15600-59-6. It is crucial to specify the chemical
formula when discussing this material due to the potential for ambiguity.

The quantitative physical properties of barium antimonate are not extensively documented in
readily available literature. However, based on its nature as a mixed metal oxide ceramic, it is
expected to be a white or off-white solid with low solubility in water.

Table 1: General Physicochemical Properties of Barium Antimonate (BaSb20e)
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Property Value

Chemical Formula BaSh20e

Molecular Weight 499.85 g/mol

CAS Number 15600-59-6

Appearance White or off-white solid (expected)

Solubility in Water Insoluble or very sparingly soluble (expected)
Melting Point High, typical of ceramic materials (>1200°C)
Density Not reported

Crystal Structure

Barium antimonate (BaSb20e) is known to possess a pyrochlore-like crystal structure. The
pyrochlore structure is a complex cubic crystal structure with the general formula A2B207,
known for its thermal stability and interesting dielectric properties.[1]

In contrast, barium orthoantimonate(lll), Bas[SbOs]z, has a triclinic crystal structure. The
crystallographic data for this compound are detailed in the table below.

Table 2: Crystallographic Data for Barium Orthoantimonate(lll) (Bas[SbOs]2)
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Parameter Value
Crystal System Triclinic
Space Group P-1

a 6.152(8) A
b 9.814(3) A
C 12.154(5) A
a 74.683(9)°
B 89.710(6)°
y 71.464(7)°
Z 2

Experimental Protocols
Synthesis of Barium Antimonate (BaSb20e) via Solid-
State Reaction

The most common method for synthesizing barium antimonate is through a high-temperature
solid-state reaction.[1]

Methodology:

Precursor Preparation: Stoichiometric amounts of barium carbonate (BaCOs) and antimony
pentoxide (Sb20s) are weighed and intimately mixed.

o Milling: The mixture is typically wet-milled in an agate mortar with a suitable solvent (e.g.,
ethanol or acetone) to ensure homogeneity.

e Drying: The resulting slurry is dried in an oven at a temperature sufficient to evaporate the
solvent (e.g., 80-100 °C).

¢ Calcination: The dried powder is placed in an alumina crucible and calcined in a high-
temperature furnace. The calcination is typically carried out in air at a temperature of around
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1200 °C for several hours to ensure complete reaction.[1] The heating and cooling rates can
be controlled to influence the crystallinity and particle size of the final product.

Caption: Workflow for the solid-state synthesis of Barium Antimonate.

Characterization by X-ray Diffraction (XRD)

XRD is a fundamental technique for confirming the crystal structure and phase purity of the
synthesized barium antimonate.

Methodology:

o Sample Preparation: The synthesized barium antimonate powder is finely ground to ensure
random orientation of the crystallites. The powder is then mounted onto a sample holder.

o Data Collection: The XRD pattern is recorded using a diffractometer with Cu Ka radiation (A
= 1.5406 A).

e Scan Parameters: The data is typically collected over a 26 range of 10-80° with a step size of
0.02° and a dwell time of 1-2 seconds per step.

» Data Analysis: The resulting diffraction pattern is compared with standard diffraction patterns
from databases (e.g., JCPDS-ICDD) to identify the crystalline phases present.

Caption: Experimental workflow for XRD analysis of Barium Antimonate.

Thermal Analysis (TGA/DTA)

Thermogravimetric analysis (TGA) and differential thermal analysis (DTA) are used to study the
thermal stability and decomposition of barium antimonate.

Methodology:

o Sample Preparation: A small, accurately weighed amount of the barium antimonate powder
(typically 5-10 mg) is placed in an alumina or platinum crucible.

 Instrumentation: The analysis is performed using a simultaneous TGA/DTA instrument.
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o Experimental Conditions: The sample is heated from room temperature to a high
temperature (e.g., 1400 °C) at a constant heating rate (e.g., 10 °C/min) under a controlled
atmosphere (e.g., nitrogen or air).

o Data Analysis: The TGA curve plots the percentage weight loss as a function of temperature,
indicating decomposition or other mass-changing events. The DTA curve shows endothermic
or exothermic peaks corresponding to phase transitions or reactions.

Caption: Logical flow of TGA/DTA for thermal analysis.

Reactivity and Chemical Behavior

Barium antimonate is expected to be a relatively inert material, particularly at room
temperature, due to its stable crystal structure.

o Reactivity with Water: It is generally considered insoluble in water.

o Reactivity with Acids: As a basic oxide, barium antimonate is expected to react with strong
acids. For instance, it would likely dissolve in hot, concentrated hydrochloric acid (HCI),
although the specific reaction products are not well-documented.

e Reactivity with Bases: Its reactivity with bases, such as sodium hydroxide (NaOH), is
expected to be limited.

Safety and Handling

Specific toxicology data for barium antimonate is not readily available. However, due to the
presence of barium and antimony, it should be handled with care.

e Barium Compounds: Soluble barium compounds are toxic upon ingestion.
e Antimony Compounds: Antimony and its compounds are also toxic.
General Handling Precautions:

e Avoid inhalation of dust.
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o Use appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.

e Handle in a well-ventilated area or in a fume hood.
 In case of contact with skin or eyes, rinse immediately with plenty of water.

o Consult the Material Safety Data Sheet (MSDS) for detailed safety information.

Conclusion

Barium antimonate, particularly BaSb20s, is a thermally stable material with a pyrochlore-like
structure, typically synthesized via a high-temperature solid-state reaction. While detailed
guantitative data on many of its chemical properties are sparse in publicly available literature,
this guide provides a foundational understanding for researchers and professionals. Further
investigation is warranted to fully elucidate its properties and potential applications. The
provided experimental protocols offer a starting point for the synthesis and characterization of
this intriguing mixed metal oxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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